1. Home
  2. Product
  3. Main Products
  4. Bedoradrine
Bedoradrine Bedoradrine
Brand Name: Vulcanchem
CAS No.: 194785-19-8
VCID: VC0069023
InChI: InChI=1S/C24H32N2O5/c1-26(2)24(30)15-31-21-7-4-16-3-6-20(12-19(16)13-21)25-14-23(29)17-5-8-22(28)18(11-17)9-10-27/h4-5,7-8,11,13,20,23,25,27-29H,3,6,9-10,12,14-15H2,1-2H3/t20-,23-/m0/s1
SMILES: CN(C)C(=O)COC1=CC2=C(CCC(C2)NCC(C3=CC(=C(C=C3)O)CCO)O)C=C1
Molecular Formula: C24H32N2O5
Molecular Weight: 428.5 g/mol

Bedoradrine

CAS No.: 194785-19-8

Main Products

VCID: VC0069023

Molecular Formula: C24H32N2O5

Molecular Weight: 428.5 g/mol

Bedoradrine - 194785-19-8

CAS No. 194785-19-8
Product Name Bedoradrine
Molecular Formula C24H32N2O5
Molecular Weight 428.5 g/mol
IUPAC Name 2-[[(7S)-7-[[(2R)-2-hydroxy-2-[4-hydroxy-3-(2-hydroxyethyl)phenyl]ethyl]amino]-5,6,7,8-tetrahydronaphthalen-2-yl]oxy]-N,N-dimethylacetamide
Standard InChI InChI=1S/C24H32N2O5/c1-26(2)24(30)15-31-21-7-4-16-3-6-20(12-19(16)13-21)25-14-23(29)17-5-8-22(28)18(11-17)9-10-27/h4-5,7-8,11,13,20,23,25,27-29H,3,6,9-10,12,14-15H2,1-2H3/t20-,23-/m0/s1
Standard InChIKey OANCEOSLKSTLTA-REWPJTCUSA-N
Isomeric SMILES CN(C)C(=O)COC1=CC2=C(CC[C@@H](C2)NC[C@@H](C3=CC(=C(C=C3)O)CCO)O)C=C1
SMILES CN(C)C(=O)COC1=CC2=C(CCC(C2)NCC(C3=CC(=C(C=C3)O)CCO)O)C=C1
Canonical SMILES CN(C)C(=O)COC1=CC2=C(CCC(C2)NCC(C3=CC(=C(C=C3)O)CCO)O)C=C1
Synonyms edoradrine
bedoradrine sulfate
KUR-1246
MN-221
PubChem Compound 9963057
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19